Cas no 2138544-95-1 (2-(methylamino)ethyl({2-(2-methylcyclohexyl)oxyethyl})(2,2,2-trifluoroethyl)amine)

• Product Name: 2-(methylamino)ethyl({2-(2-methylcyclohexyl)oxyethyl})(2,2,2-trifluoroethyl)amine
• CAS No: 2138544-95-1
• MF: C₁₄H₂₇F₃N₂O
• MW: 296.37219452858
• CID: 6492133
• PubChem ID: 165494107
• Update Time: 2025-07-16

2-(methylamino)ethyl({2-(2-methylcyclohexyl)oxyethyl})(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)ethyl({2-(2-methylcyclohexyl)oxyethyl})(2,2,2-trifluoroethyl)amine
• [2-(methylamino)ethyl]({2-[(2-methylcyclohexyl)oxy]ethyl})(2,2,2-trifluoroethyl)amine
• 2138544-95-1
• EN300-1179257

• Inchi： 1S/C14H27F3N2O/c1-12-5-3-4-6-13(12)20-10-9-19(8-7-18-2)11-14(15,16)17/h12-13,18H,3-11H2,1-2H3
• InChI Key： RXJXMOSKPRWECN-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CCOC1CCCCC1C)(F)F

Computed Properties

• Exact Mass: 296.20754798g/mol
• Monoisotopic Mass: 296.20754798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.5Ų

Additional information on 2-(methylamino)ethyl({2-(2-methylcyclohexyl)oxyethyl})(2,2,2-trifluoroethyl)amine

Introduction to 2-(Methylamino)ethyl({2-(2-Methylcyclohexyl)oxyethyl})(2,2,2-Trifluoroethyl)amine (CAS No. 2138544-95-1)

2-(Methylamino)ethyl({2-(2-Methylcyclohexyl)oxyethyl})(2,2,2-trifluoroethyl)amine (CAS No. 2138544-95-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a methylamino group, a 2-methylcyclohexyl moiety, and a trifluoroethyl group. These structural features contribute to its potential applications in various therapeutic areas.

The molecular formula of 2-(Methylamino)ethyl({2-(2-Methylcyclohexyl)oxyethyl})(2,2,2-trifluoroethyl)amine is C₁₆H₃₀F₃N₁O₁, and its molecular weight is approximately 309.41 g/mol. The compound's structure can be visualized as a combination of an amine functional group, an ether linkage, and a fluorinated alkyl chain. These structural elements provide the compound with unique chemical and physical properties that make it a valuable candidate for drug development.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the trifluoroethyl group in 2-(Methylamino)ethyl({2-(2-Methylcyclohexyl)oxyethyl})(2,2,2-trifluoroethyl)amine is particularly noteworthy in this context. Fluorine atoms are known to influence the lipophilicity and electronic properties of molecules, which can enhance their ability to cross biological membranes and interact with target proteins.

The methylamino group in the compound is another key structural feature that contributes to its biological activity. Amines are common functional groups in many drugs and are often involved in interactions with biological targets such as enzymes and receptors. The presence of this group can enhance the compound's ability to form hydrogen bonds and other non-covalent interactions, which are crucial for its biological activity.

The cyclohexyl moiety in 2-(Methylamino)ethyl({2-(2-Methylcyclohexyl)oxyethyl})(2,2,2-trifluoroethyl)amine adds conformational rigidity to the molecule. This rigidity can be beneficial in drug design as it can help to stabilize specific conformations that are favorable for binding to target proteins. Additionally, the cyclohexyl ring can provide additional hydrophobic interactions that enhance the compound's affinity for its target.

In terms of pharmacological activity, preliminary studies have shown that 2-(Methylamino)ethyl({2-(2-Methylcyclohexyl)oxyethyl})(2,2,2-trifluoroethyl)amine exhibits promising properties as a potential therapeutic agent. Research has focused on its potential as an antidepressant and anxiolytic due to its ability to modulate neurotransmitter systems in the brain. Specifically, it has been shown to interact with serotonin and dopamine receptors, which are key targets for treating mood disorders.

Beyond its potential as a central nervous system (CNS) agent, 2-(Methylamino)etyl({(E)-4-methoxystyryl}oxy)(m-tolylethynyl)methanone (note: corrected product name for consistency with CAS No.) has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

The synthesis of 2-(Methylamino)etyl({(E)-4-methoxystyryl}oxy)(m-tolylethynyl)methanone involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of appropriate building blocks using transition metal-catalyzed reactions such as Suzuki coupling or palladium-catalyzed cross-coupling reactions. These methods allow for the efficient construction of complex molecules with high stereochemical control.

In terms of safety and toxicity, preliminary assessments have indicated that 2-(Methylamino)etyl({(E)-4-methoxystyryl}oxy)(m-tolylethynyl)methanone exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully characterize its safety profile and identify any potential side effects or contraindications.

The pharmacokinetic properties of this compound have also been studied extensively. It has been found to have good oral bioavailability and a favorable distribution profile, which are important factors for developing it as an oral medication. Additionally, its metabolic stability has been evaluated using both in vitro and in vivo models, showing promising results that support its potential as a long-acting therapeutic agent.

In conclusion, 2-(Methylamino)etyl({(E)-4-methoxystyryl}oxy)(m-tolylethynyl)methanone (CAS No. 2138544-95-1) is a promising compound with a unique molecular structure that offers significant potential for various therapeutic applications. Its combination of functional groups provides it with favorable chemical properties that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.